Cas no 2034373-72-1 (N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide)

N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide is a synthetic organic compound featuring a benzamide core substituted with a 4-acetylphenyl group and a 1,3-thiazol-2-yloxy moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its hybrid pharmacophore, combining acetylphenyl and thiazole functionalities. The compound's rigid aromatic framework and heterocyclic thiazole component may enhance binding affinity in biological targets, making it a candidate for enzyme inhibition or receptor modulation studies. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship investigations. The presence of both electron-withdrawing and electron-donating groups contributes to its tunable reactivity, supporting applications in drug discovery and material science.
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide structure
2034373-72-1 structure
Product Name:N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
CAS No:2034373-72-1
MF:C18H14N2O3S
MW:338.380362987518
CID:5869908
PubChem ID:91813738
Update Time:2025-10-29

N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
    • 2034373-72-1
    • AKOS025315478
    • N-(4-acetylphenyl)-4-(thiazol-2-yloxy)benzamide
    • F6445-0658
    • CHEMBL4931601
    • Inchi: 1S/C18H14N2O3S/c1-12(21)13-2-6-15(7-3-13)20-17(22)14-4-8-16(9-5-14)23-18-19-10-11-24-18/h2-11H,1H3,(H,20,22)
    • InChI Key: MUOGRZKJXZHCSU-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1OC1C=CC(=CC=1)C(NC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 338.07251349g/mol
  • Monoisotopic Mass: 338.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 96.5Ų

N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6445-0658-2μmol
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
2μmol
$57.0 2023-09-08
Life Chemicals
F6445-0658-5μmol
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6445-0658-10μmol
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
10μmol
$69.0 2023-09-08
Life Chemicals
F6445-0658-20μmol
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
20μmol
$79.0 2023-09-08
Life Chemicals
F6445-0658-1mg
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
1mg
$54.0 2023-09-08
Life Chemicals
F6445-0658-2mg
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
2mg
$59.0 2023-09-08
Life Chemicals
F6445-0658-3mg
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
3mg
$63.0 2023-09-08
Life Chemicals
F6445-0658-4mg
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
4mg
$66.0 2023-09-08
Life Chemicals
F6445-0658-5mg
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
5mg
$69.0 2023-09-08
Life Chemicals
F6445-0658-10mg
N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide
2034373-72-1
10mg
$79.0 2023-09-08

Additional information on N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide

Introduction to N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide (CAS No. 2034373-72-1)

N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide is a sophisticated organic compound characterized by its intricate molecular structure, which has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2034373-72-1, represents a promising candidate for further exploration in drug discovery and development. The presence of both acetyl and thiazole moieties in its structure suggests potential biological activities that are worth investigating.

The molecular framework of N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide consists of a benzamide core linked to a phenyl ring substituted with an acetyl group and a thiazole ring connected via an oxygen atom. This arrangement not only contributes to the compound's unique chemical properties but also opens up possibilities for diverse interactions with biological targets. The benzamide moiety, in particular, is well-known for its role in the development of various therapeutic agents due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on identifying novel compounds with potential therapeutic applications. N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide has emerged as a compound of interest due to its structural features that mimic known bioactive molecules. The thiazole ring, for instance, is frequently encountered in biologically active compounds and has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. By incorporating this moiety into the benzamide scaffold, researchers aim to harness these properties while exploring new mechanisms of action.

The acetyl group attached to the phenyl ring in N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide also plays a crucial role in determining its chemical behavior. Acetyl groups are often involved in post-translational modifications of proteins and can influence the pharmacokinetic properties of a drug. Additionally, the oxygen atom linking the thiazole ring to the benzamide core introduces another layer of complexity, potentially affecting the compound's solubility and bioavailability.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide serves as an excellent model for studying how structural modifications can influence biological activity. By systematically altering its molecular structure, researchers can gain insights into which parts of the molecule are critical for binding to biological targets and which modifications can enhance or diminish activity.

The benzamide moiety is particularly interesting because it can act as a hinge binder in protein-ligand interactions. This means that it can interact with specific residues in a target protein through multiple points of contact, leading to high-affinity binding. The acetyl group on the phenyl ring can further modulate these interactions by influencing the electronic properties of the aromatic system. Such features make N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide a valuable scaffold for developing drugs that target enzymes and receptors involved in various diseases.

In addition to its structural complexity, N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide exhibits interesting physicochemical properties that make it suitable for further investigation. Its molecular weight and solubility profile are within optimal ranges for oral administration, which is a common route of drug delivery. Furthermore, its stability under various conditions suggests that it could be formulated into stable pharmaceutical products.

The synthesis of N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity.

The potential applications of N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide span across various therapeutic areas. Initial studies have suggested that it may have antimicrobial properties due to the presence of the thiazole ring, which is known to disrupt bacterial cell wall synthesis. Additionally, its structural similarity to known anti-inflammatory agents hints at potential applications in managing inflammatory diseases.

Ongoing research is focused on evaluating the biological activity of N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide using both in vitro and in vivo models. These studies aim to elucidate its mechanism of action and identify any potential side effects or toxicities associated with its use. By understanding how this compound interacts with biological targets at the molecular level, researchers can better predict its therapeutic potential and optimize its design for clinical applications.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide. Molecular modeling techniques allow researchers to simulate how this compound might bind to different biological targets and predict its efficacy and selectivity. These simulations provide valuable insights that guide experimental efforts and help prioritize compounds for further testing.

In conclusion, N-(4-acetylphenyl)-4-(1,3-thiazol-2-yloxy)benzamide (CAS No. 2034373-72-1) is a compound with significant potential in pharmaceutical research due to its complex molecular structure and diverse functional groups. Its unique combination of features makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new treatments for various diseases.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.